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For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a comprehensive overview of the spectroscopic data
for 4-Amyloxybenzaldehyde (also known as 4-(pentyloxy)benzaldehyde). While data for a
specifically deuterated (-d1) version is not readily available, this document focuses on the
abundant data for the standard isotopologue. The information presented herein is crucial for the
identification, characterization, and quality control of this compound in research and
development settings. This guide covers Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared (IR) spectroscopy, offering detailed data tables, experimental
protocols, and a logical workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 4-
Amyloxybenzaldehyde. The following tables summarize the predicted *H and 3C NMR spectral
data.

Table 1: *H NMR Spectroscopic Data for 4-Amyloxybenzaldehyde
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
9.88 S 1H Aldehyde (-CHO)
Aromatic (ortho to -
7.83 d 2H
CHO)
Aromatic (ortho to -O-
7.00 d 2H
pentyl)
4.04 t 2H -O-CH2-(CH2)3-CHs
-O-CH2-CH2-CHz2-
181 p 2H
CH2-CHs
-O-(CH2)2-CH2-CH2-
1.43 m 4H
CHs
0.94 t 3H -O-(CHz2)4-CHs

s = singlet, d = doublet, t = triplet, p = pentet, m = multiplet

Table 2: 13C NMR Spectroscopic Data for 4-Amyloxybenzaldehyde
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Chemical Shift (8) ppm Assighment

190.7 Aldehyde (CHO)

164.2 Aromatic (C-O-pentyl)

131.9 Aromatic (CH, ortho to -CHO)
129.9 Aromatic (C-CHO)

114.8 Aromatic (CH, ortho to -O-pentyl)
68.4 -O-CH2-(CH2)3-CHs

28.8 -O-CH2-CH2-CH2-CH2-CHs
28.2 -O-(CH2)2-CH2-CH2-CHs
22.4 -O-(CH2)3-CH2-CHs

14.0 -O-(CH2)4-CHs

Mass Spectrometry (MS)

Mass spectrometry of 4-Amyloxybenzaldehyde provides information about its molecular weight
and fragmentation pattern, aiding in its identification. The data presented here is from electron
ionization (EI) mass spectrometry.

Table 3: Mass Spectrometry Data for 4-Amyloxybenzaldehyde

. . Putative Fragment
miz Relative Intensity (%)

Assignment
192 35 [M]* (Molecular lon)
121 100 [M - CsHa1]*
93 15 [CeHsO]*
71 20 [CsH11]*
43 30 [CsHA]*
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Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in 4-
Amyloxybenzaldehyde. The characteristic absorption bands are summarized in the table below.

Table 4: Infrared (IR) Spectroscopic Data for 4-Amyloxybenzaldehyde

Wavenumber (cm—2) Intensity Assignment
2940, 2861 Strong C-H stretch (alkyl)[1]
2838, 2742 Medium C-H stretch (aldehyde)[1]
1691 Strong C=0 stretch (aldehyde)[1]
1600 Strong C=C stretch (aromatic)[1]
C-O stretch (ether), C-H in-
1259, 1160 Strong )
plane bend (aromatic)[1]
C-H out-of-plane bend (para-
833 Strong

substituted aromatic)[1]

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data
for small organic molecules like 4-Amyloxybenzaldehyde.

4.1 NMR Spectroscopy

e Sample Preparation: Dissolve 5-10 mg of 4-Amyloxybenzaldehyde in approximately 0.6 mL
of a deuterated solvent (e.g., CDCl3).

e Tube Transfer: Filter the solution into a clean 5 mm NMR tube.

 Instrumentation: Acquire the *H and 3C NMR spectra on a 300 MHz or higher field NMR
spectrometer.

e 1H NMR Acquisition: Obtain the proton spectrum using a standard pulse sequence. Typically,
16-32 scans are sulfficient.
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e 13C NMR Acquisition: Obtain the carbon spectrum using a proton-decoupled pulse sequence.
A larger number of scans (e.g., 1024 or more) may be necessary to achieve a good signal-
to-noise ratio.

o Data Processing: Process the raw data (FID) by applying a Fourier transform, phase
correction, and baseline correction. Chemical shifts are referenced to the residual solvent
peak or an internal standard (e.g., TMS).

4.2 Mass Spectrometry (Electron lonization - EI)

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or after separation by gas chromatography (GC).

« lonization: Bombard the sample with a high-energy electron beam (typically 70 eV) to induce
ionization and fragmentation.

o Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a
mass analyzer (e.g., quadrupole, time-of-flight).

» Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity
versus m/z.

4.3 IR Spectroscopy (Attenuated Total Reflectance - ATR)

o Sample Preparation: Place a small amount of liquid or solid 4-Amyloxybenzaldehyde directly
onto the ATR crystal.

e Spectrum Acquisition: Record the infrared spectrum, typically in the range of 4000-400 cm~1.

e Background Subtraction: A background spectrum of the clean ATR crystal is recorded and
subtracted from the sample spectrum to remove contributions from the instrument and
atmosphere (e.g., COz, H20).

» Data Analysis: Identify the characteristic absorption bands and correlate them to the
functional groups present in the molecule.

Visualization of Spectroscopic Analysis Workflow
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The following diagram illustrates a logical workflow for the spectroscopic analysis of a
compound like 4-Amyloxybenzaldehyde.
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Caption: A logical workflow for the spectroscopic analysis and structure elucidation of 4-
Amyloxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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